Cas no 1353954-34-3 (N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride)
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
- N-(piperidin-4-ylmethyl)-1-(1,3-thiazol-2-yl)ethanamine,hydrochloride
-
- MDL: MFCD24374688
- Inchi: InChI=1S/C11H19N3S.ClH/c1-9(11-13-6-7-15-11)14-8-10-2-4-12-5-3-10;/h6-7,9-10,12,14H,2-5,8H2,1H3;1H
- InChI Key: YHWKQURNNUJCSC-UHFFFAOYSA-N
- SMILES: CC(C1=NC=CS1)NCC2CCNCC2.Cl
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129003736-1g |
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 1g |
$642.51 | 2022-04-03 | |
| Chemenu | CM179907-1g |
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 1g |
$754 | 2021-08-05 | |
| Chemenu | CM179907-1g |
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95%+ | 1g |
$661 | 2023-02-18 | |
| eNovation Chemicals LLC | Y0987984-5g |
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 5g |
$2000 | 2024-08-02 | |
| Fluorochem | 088839-500mg |
Piperidin-4-ylmethyl-(1-thiazol-2-yl-ethyl)-amine hydrochloride |
1353954-34-3 | 500mg |
£534.00 | 2022-03-01 | ||
| Ambeed | A356388-1g |
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 1g |
$668.0 | 2024-04-24 | |
| eNovation Chemicals LLC | Y0987984-5g |
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 5g |
$2000 | 2025-02-26 | |
| eNovation Chemicals LLC | Y0987984-5g |
N-methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride |
1353954-34-3 | 95% | 5g |
$2000 | 2025-02-26 |
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine Hydrochloride: A Comprehensive Overview
N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride (CAS No. 1353954-34-3) is a synthetic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, often referred to by its IUPAC name, is a derivative of piperidine and thiazole, two important heterocyclic structures with a wide range of biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and medicinal chemistry.
The molecular structure of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride consists of a piperidine ring, a thiazole ring, and an ethyl group, all interconnected through specific functional groups. The presence of these heterocyclic rings imparts unique chemical and biological properties to the compound. The piperidine ring, known for its basicity and ability to form stable complexes with metal ions, plays a crucial role in the compound's pharmacological activity. The thiazole ring, on the other hand, is known for its bioactive properties and is often found in natural products with diverse biological activities.
Recent studies have highlighted the potential of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects by modulating specific neurotransmitter systems. Specifically, it has been found to interact with serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression and Parkinson's disease.
In addition to its neuroprotective properties, N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride has also shown promise in the field of oncology. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of proteins involved in the PI3K/AKT signaling pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic profile of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good bioavailability. The compound is metabolized primarily through hepatic enzymes, with major metabolites being identified and characterized.
Toxicological studies have also been conducted to assess the safety profile of N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride. These studies have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.
In conclusion, N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride (CAS No. 1353954-34-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.
1353954-34-3 (N-Methyl-N-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride) Related Products
- 1420975-96-7(4-N-[1-(1,3-Thiazol-2-yl)ethyl]cyclohexane-1,4-diamine;hydrochloride)
- 1420826-83-0((1-(1-(Thiazol-2-yl)ethyl)pyrrolidin-3-yl)methanamine hydrochloride)
- 1421056-20-3((3R)-N-[1-(1,3-Thiazol-2-yl)ethyl]piperidin-3-amine;hydrochloride)
- 1420883-31-3((1-(1-(Thiazol-2-yl)ethyl)piperidin-3-yl)methanamine hydrochloride)
- 1420780-43-3(4-N-[1-(1,3-Thiazol-2-yl)ethyl]cyclohexane-1,4-diamine;hydrochloride)
- 1289385-60-9(N-Methyl-1-(1-(thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride)
- 1420826-84-1((1-(1-(Thiazol-2-yl)ethyl)piperidin-4-yl)methanamine hydrochloride)
- 1421058-30-1((3S)-N-[1-(1,3-Thiazol-2-yl)ethyl]piperidin-3-amine;hydrochloride)
- 1185311-19-6(1-[1-(1,3-thiazol-2-yl)ethyl]piperidin-4-amine;hydrochloride)
- 1289386-57-7(N-(1-(Thiazol-2-yl)ethyl)piperidin-4-amine hydrochloride)